1-(4-chlorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanylpyrazin-2-one
• InChI: InChI=1S/C19H15ClN2O3S/c1-25-16-8-2-13(3-9-16)17(23)12-26-18-19(24)22(11-10-21-18)15-6-4-14(20)5-7-15/h2-11H,12H2,1H3
• InChI Key: LYSGKTSJLIFOAV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CSC2=NC=CN(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H15ClN2O3S
• Molecular Weight: 386.9 g/mol

Description

1-(4-chlorophenyl)-3-((2-(4-methoxyphenyl)-2-oxoethyl)thio)pyrazin-2(1H)-one, also known as CMPT, is a chemical compound that has recently gained attention in the field of scientific research due to its potential therapeutic applications. CMPT is a pyrazinone derivative that has shown promising results in various studies, making it a subject of interest for further research.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related pyrazoline and thiazolidin-4-one derivatives has been reported, highlighting their potential as anti-cancer and HIV agents. The physical and spectral data confirm the structure of these compounds, indicating their relevance in developing therapeutic agents (Patel et al., 2013).
• Another study focused on the crystal structure of a synthesized pyran derivative, demonstrating its antimicrobial activity. The molecular structure was established through X-ray measurements, showcasing the compound's potential in antimicrobial applications (Okasha et al., 2022).

Photophysical Properties

• Research on pyrazine-based chromophores has been conducted, examining their optical absorption and emission properties. These studies suggest the application of such compounds in materials science, particularly in the development of emissive materials with potential use in optical and electronic devices (Hoffert et al., 2017).

Biological Activities

• An in-depth analysis of a specific bioactive molecule revealed its antimicrobial and anticancer properties. The study involved quantum chemical calculations, molecular docking, and spectroscopic analyses, highlighting the compound's potential in pharmaceutical research (Viji et al., 2020).
• Another compound's synthesis and evaluation have demonstrated antidepressant activities, further emphasizing the pharmaceutical applications of such chemical entities (Bilgin et al., 1993).

Electrochromic Materials

• The development of electrochromic materials using thiophene derivatives and a pyrazine acceptor unit showcases the application of these compounds in the fabrication of NIR electrochromic devices. This study underlines the versatility of such molecules in materials science, particularly in developing smart windows and display technologies (Zhao et al., 2014).